Cas no 1221818-50-3 (4-Bromo-1-propyl-1,2,3,6-tetrahydropyridine)

• Product Name: 4-Bromo-1-propyl-1,2,3,6-tetrahydropyridine
• CAS No: 1221818-50-3
• MF: C₈H₁₄BrN
• MW: 204.107461452484
• MDL: MFCD16039641
• CID: 4563581
• Update Time: 2023-11-22

4-Bromo-1-propyl-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-propyl-1,2,3,6-tetrahydropyridine
• Pyridine, 4-bromo-1,2,3,6-tetrahydro-1-propyl-
• 4-Bromo-1-propyl-1,2,3,6-tetrahydropyridine

• MDL： MFCD16039641
• Inchi： 1S/C8H14BrN/c1-2-5-10-6-3-8(9)4-7-10/h3H,2,4-7H2,1H3
• InChI Key： SWFUFWOTLOTEOD-UHFFFAOYSA-N
• SMILES： C1N(CCC)CC=C(Br)C1

Computed Properties

• Exact Mass: 203.031
• Monoisotopic Mass: 203.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2A^2